Cas no 312517-94-5 (5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one)

• Product Name: 5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one
• CAS No: 312517-94-5
• MF: C₃₀H₃₄N₂O₂
• MW: 454.603168010712
• CID: 4712509
• Update Time: 2025-07-15

5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-butoxyphenyl)-1-(3,4-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one
• ChemDiv1_025936
• HMS660K20
• STK125603
• R4575
• A1974/0083052
• 2-(4-butoxyphenyl)-4-(3,4-dimethylanilino)-1-(3,4-dimethylphenyl)-2H-pyrrol-5-one
• 2H-pyrrol-2-one, 5-(4-butoxyphenyl)-1-(3,4-dimethylphenyl)-3-[(3,4-dimethylphenyl)amino]-1,5-dihydro-
• 5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one

• Inchi： 1S/C30H34N2O2/c1-6-7-16-34-27-14-10-24(11-15-27)29-19-28(31-25-12-8-20(2)22(4)17-25)30(33)32(29)26-13-9-21(3)23(5)18-26/h8-15,17-19,29,31H,6-7,16H2,1-5H3
• InChI Key： BENGFHRSFODCDY-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C2C=CC(=CC=2)OCCCC)N1C1C=CC(C)=C(C)C=1)NC1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 698
• Topological Polar Surface Area: 41.6

Additional information on 5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one

Introduction to 5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one and Its Significance in Modern Chemical Research

The compound with the CAS number 312517-94-5, specifically 5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one, represents a fascinating subject of study in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple aromatic rings and functional groups suggests a high degree of chemical complexity, which is often associated with compounds exhibiting significant biological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those incorporating pyrrole derivatives. The pyrrol-2-one core structure of this compound is known to be a privileged scaffold in drug discovery, often contributing to the binding affinity and selectivity of bioactive molecules. The specific substitution patterns, including the 4-butoxyphenyl, 3,4-dimethylphenyl, and 3,4-dimethylphenylamino groups, further enhance its structural diversity and may play a crucial role in modulating its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of hydrophobic and hydrophilic regions within its structure allows for favorable interactions with both hydrophobic and polar binding pockets in biological targets. This dual characteristic is particularly valuable in drug design, as it can improve solubility and membrane permeability while maintaining strong binding affinity. Current research in medicinal chemistry increasingly emphasizes the importance of such multifaceted molecular features in achieving therapeutic efficacy.

Recent studies have begun to elucidate the biological activities of related pyrrole derivatives, providing insights into their mechanisms of action. For instance, compounds with similar structural motifs have been reported to exhibit anti-inflammatory, antiviral, and anticancer properties. The 5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one CAS no 312517-94-5 is hypothesized to share some of these properties due to its structural resemblance to known bioactive molecules. Further investigation into its pharmacological profile could uncover novel therapeutic applications or provide valuable insights into drug-receptor interactions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, have been employed to construct the complex aromatic system efficiently. The synthetic strategy not only highlights the versatility of modern organic chemistry but also underscores the importance of innovative methodologies in accessing structurally complex molecules.

The computational modeling and molecular dynamics studies have played a pivotal role in understanding the structural features and interactions of this compound. By leveraging computational tools, researchers can predict how this molecule might bind to biological targets at an atomic level. These studies often reveal critical insights into binding modes, energetics, and conformational dynamics, which are essential for rational drug design. The integration of experimental data with computational predictions provides a comprehensive understanding that can guide further optimization efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals or as an intermediate in specialty chemical synthesis. Additionally, its stability under various conditions suggests that it could be utilized in industrial processes where chemical robustness is required. As research continues to uncover new possibilities for this molecule, its utility may expand into unforeseen areas.

In conclusion,5-(4-Butoxyphenyl)-1-(3,4-dimethylphenyl)-3-(3,4-dimethylphenyl)amino-1,5-dihydro-2H-pyrrol-2-one CAS no 312517-94-5 stands as a testament to the ongoing advancements in chemical research and drug discovery. Its complex structure and diverse functional groups offer numerous opportunities for exploration across various scientific disciplines. As our understanding deepens through both experimental and computational approaches,this compound promises to contribute significantly to future developments in pharmaceuticals and beyond.